Cas no 18640-60-3 (1-(5-Chloro-2-nitrophenyl)-1-ethanone)

1-(5-Chloro-2-nitrophenyl)-1-ethanone structure
18640-60-3 structure
Product Name:1-(5-Chloro-2-nitrophenyl)-1-ethanone
CAS No:18640-60-3
MF:C8H6ClNO3
MW:199.591141223907
MDL:MFCD03787322
CID:219001
PubChem ID:255582
Update Time:2025-04-19

1-(5-Chloro-2-nitrophenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Chloro-2-nitrophenyl)ethanone
    • 1-(5-Chloro-2-nitrophenyl)-1-ethanone
    • 5-Chloro-2-nitroacetophenone
    • Ethanone,1-(5-chloro-2-nitrophenyl)-
    • 2'-nitro-5'-chloroacetophenone
    • 5'-Chloro-2'-nitroacetophenone
    • Acetophenone,5'-chloro-2'-nitro
    • chloronitrophenylethanone
    • NSC 81223
    • 1-(5-chloro-2-mitropenyl)ethanone
    • 1-(5-Chloro-2-nitrophenyl)ethan-1-one
    • Acetophenone, 5'-chloro-2'-nitro-
    • Ethanone, 1-(5-chloro-2-nitrophenyl)-
    • NSC81223
    • HVXQVXNQKCPSLH-UHFFFAOYSA-N
    • 1-acetyl-5-chloro-2-nitrobenzene
    • SBB092516
    • TD1051
    • CS-W005469
    • 5 inverted exclamation mark -Chloro-2 inverted exclamation mark -nitroacetophenone
    • 18640-60-3
    • MFCD03787322
    • NSC-81223
    • SCHEMBL339922
    • 3W-0333
    • DTXSID40292265
    • AM20060993
    • EN300-262481
    • FT-0645952
    • J-503427
    • AKOS005070343
    • SY056874
    • AC-28657
    • CCG-40425
    • DB-065562
    • 1-(5-Chloro-2-nitrophenyl)-1-ethanone;5'-Chloro-2'-nitroacetophenone;
    • MDL： MFCD03787322
    • Inchi： 1S/C8H6ClNO3/c1-5(11)7-4-6(9)2-3-8(7)10(12)13/h2-4H,1H3
    • InChI Key： HVXQVXNQKCPSLH-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C(C)=O)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.00400
  • Monoisotopic Mass: 199.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 63-65 ºC
  • Boiling Point: 332.2°C at 760 mmHg
  • Flash Point: 154.7°C
  • Refractive Index: 1.573
  • Solubility: Very slightly soluble (0.24 g/l) (25 º C),
  • PSA: 62.89000
  • LogP: 2.97400

1-(5-Chloro-2-nitrophenyl)-1-ethanone Security Information

1-(5-Chloro-2-nitrophenyl)-1-ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(5-Chloro-2-nitrophenyl)-1-ethanone Pricemore >>

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1-(5-Chloro-2-nitrophenyl)-1-ethanone Production Method

1-(5-Chloro-2-nitrophenyl)-1-ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:18640-60-3)1-(5-Chloro-2-nitrophenyl)-1-ethanone
Order Number:A856775
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:02
Price ($):276.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:18640-60-3)1-(5-Chloro-2-nitrophenyl)-1-ethanone
A856775
Purity:99%
Quantity:100g
Price ($):276.0
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